Cas no 847387-45-5 (N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)-2,2-dimethylpropanamide)

• Product Name: N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)-2,2-dimethylpropanamide
• CAS No: 847387-45-5
• MF: C₁₇H₁₈N₄O
• MW: 294.351023197174
• CID: 5975896
• PubChem ID: 7080148
• Update Time: 2025-05-21

N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)-2,2-dimethylpropanamide
• N-(3-(imidazo[1,2-a]pyrimidin-2-yl)phenyl)pivalamide
• Propanamide, N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)-2,2-dimethyl-
• CHEMBL1554339
• AKOS002054951
• G856-0212
• NCGC00135679-01
• F0657-0006
• 847387-45-5
• HMS1901I19
• N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)-2,2-dimethylpropanamide
• N-(3-{imidazo[1,2-a]pyrimidin-2-yl}phenyl)-2,2-dimethylpropanamide

• Inchi： 1S/C17H18N4O/c1-17(2,3)15(22)19-13-7-4-6-12(10-13)14-11-21-9-5-8-18-16(21)20-14/h4-11H,1-3H3,(H,19,22)
• InChI Key： HXNOZSJTSKTJHH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=CN3C(=N2)N=CC=C3)=C1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.14806121g/mol
• Monoisotopic Mass: 294.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• pka: 14.72±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)-2,2-dimethylpropanamide

N-(3-{Imidazo[1,2-a]Pyrimidin-2-yl}Phenyl)-2,2-Dimethylpropanamide: A Comprehensive Overview

The compound with CAS No 847387-45-5, commonly referred to as N-(3-{Imidazo[1,2-a]Pyrimidin-2-yl}Phenyl)-2,2-Dimethylpropanamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an imidazo[1,2-a]pyrimidine moiety with a phenyl group and a 2,2-dimethylpropanamide substituent. The imidazo[1,2-a]pyrimidine core is a heterocyclic aromatic system that has been extensively studied for its potential in drug design due to its ability to interact with various biological targets.

Recent studies have highlighted the importance of imidazo[1,2-a]pyrimidine derivatives in medicinal chemistry. These compounds are known for their ability to modulate enzyme activity and receptor binding, making them promising candidates for the development of therapeutic agents. For instance, research published in 2023 demonstrated that certain imidazo[1,2-a]pyrimidine derivatives exhibit potent inhibitory activity against kinases involved in cancer cell proliferation. This suggests that N-(3-{Imidazo[1,2-a]Pyrimidin-2-yl}Phenyl)-2,2-Dimethylpropanamide could play a role in anti-cancer drug discovery.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the imidazo[1,2-a]pyrimidine ring system. This is often achieved through condensation reactions involving appropriate starting materials such as amines and carbonyl compounds. The subsequent attachment of the phenyl group and the 2,2-dimethylpropanamide substituent requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods have enabled more efficient syntheses of such complex molecules.

From a pharmacological perspective, N-(3-{Imidazo[1,2-a]Pyrimidin-2-yl}Phenyl)-2,2-Dimethylpropanamide has shown interesting properties in vitro. Preclinical studies have indicated that this compound exhibits moderate activity against certain cancer cell lines while demonstrating selectivity over normal cells. This selectivity is attributed to the molecule's ability to target specific pathways that are upregulated in cancerous cells but not in healthy tissues.

Moreover, the imidazo[1,2-a]pyrimidine moiety within this compound contributes to its stability and bioavailability. Studies on drug metabolism have shown that this structure minimizes rapid degradation in biological systems, thereby enhancing its potential as a therapeutic agent. The presence of the 2,2-dimethylpropanamide group further enhances solubility and absorption characteristics.

In terms of applications beyond pharmacology, N-(3-{Imidazo[1,2-a]Pyrimidin-2-yl}Phenyl)-Dimethylpropanamide has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Research into its photochemical behavior has revealed promising results for applications in light-emitting diodes (LEDs) and solar cells.

Looking ahead, the development of analogs of this compound holds significant promise for expanding its applications across multiple disciplines. By modifying substituents on the phenyl ring or altering the imidazo[1,dimethylpropanamide]pyrimidine core, chemists can fine-tune its properties for specific uses. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore these possibilities further.

In conclusion,N-(3-{Imidazo[dimethylpropanamide]Pyrimidin-dimethylpropanamide}Phenyl)-Dimethylpropanamide stands as a testament to the ingenuity of modern chemical synthesis and its potential impact on medicine and technology. As research continues to uncover new insights into its properties and applications,the future of this compound looks both bright and promising.